Cas no 2229586-68-7 ((2-methyl-6-nitrophenyl)methanethiol)

(2-Methyl-6-nitrophenyl)methanethiol is a specialized aromatic thiol compound featuring a nitro group and a methyl substituent on the benzene ring. Its unique structure makes it valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science applications. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. The thiol functional group allows for facile derivatization, enabling the formation of disulfides or thioethers. This compound is particularly useful in asymmetric synthesis and ligand design due to its steric and electronic properties. Proper handling is required due to the potential sensitivity of the nitro and thiol moieties.
(2-methyl-6-nitrophenyl)methanethiol structure
2229586-68-7 structure
Product Name:(2-methyl-6-nitrophenyl)methanethiol
CAS No:2229586-68-7
MF:C8H9NO2S
MW:183.227560758591
CID:6612863
PubChem ID:58959752
Update Time:2025-10-28

(2-methyl-6-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • (2-methyl-6-nitrophenyl)methanethiol
    • 2229586-68-7
    • EN300-1791252
    • SCHEMBL14363081
    • Inchi: 1S/C8H9NO2S/c1-6-3-2-4-8(9(10)11)7(6)5-12/h2-4,12H,5H2,1H3
    • InChI Key: IDMLFDZBDQFDFV-UHFFFAOYSA-N
    • SMILES: SCC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.8Ų

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(2-methyl-6-nitrophenyl)methanethiol Related Literature

Additional information on (2-methyl-6-nitrophenyl)methanethiol

Introduction to (2-methyl-6-nitrophenyl)methanethiol (CAS No. 2229586-68-7)

The compound (2-methyl-6-nitrophenyl)methanethiol, identified by the CAS registry number 2229586-68-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of organosulfur compounds, specifically thioethers, and has garnered attention due to its unique chemical properties and potential applications in various industries. The structure of this compound consists of a methyl group attached to a phenyl ring, which is further substituted with a nitro group at the 6-position, and a methanethiol group (-SH) at the 2-position. This combination of functional groups imparts distinctive reactivity and stability to the molecule.

Recent studies have highlighted the importance of (2-methyl-6-nitrophenyl)methanethiol in drug discovery and material science. The nitro group at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic ring, making it a valuable substrate for further chemical modifications. Additionally, the methanethiol group contributes to the compound's ability to participate in various sulfur-based reactions, such as thiol-ene coupling and other thiol-mediated reactions. These properties make it a versatile building block in organic synthesis.

The synthesis of (2-methyl-6-nitrophenyl)methanethiol typically involves multi-step processes, including nucleophilic aromatic substitution and thioether formation. Researchers have explored various methods to optimize the yield and purity of this compound, often employing catalytic systems or green chemistry approaches to minimize environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are highly desirable for pharmacological studies.

In terms of applications, (2-methyl-6-nitrophenyl)methanethiol has shown promise in the development of novel materials with tailored electronic properties. Its ability to form stable covalent bonds with other functional groups makes it a candidate for use in semiconductor materials and advanced polymers. Furthermore, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the design of bioactive molecules targeting specific diseases such as cancer and neurodegenerative disorders.

Recent research has also focused on understanding the biological activity of (2-methyl-6-nitrophenyl)methanethiol. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. However, further investigations are required to elucidate its mechanism of action and toxicity profile before it can be considered for clinical applications.

In conclusion, (2-methyl-6-nitrophenyl)methanethiol (CAS No. 2229586-68-7) is a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific research and industrial applications.

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